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Compound of Interest

3-Methoxy-4-(3-
Compound Name:

methoxypropoxy)benzaldehyde
CAS No.: 946670-72-0

Cat. No.: B1591400

Get Quote

Strategic Building Block for Alkoxy-Substituted
Pharmacophores[1][2][3][4]
Executive Summary

In the landscape of medicinal chemistry, solubility and metabolic stability are often modulated
by the introduction of specific ether linkages. 3-Methoxy-4-(3-
methoxypropoxy)benzaldehyde (CAS 946670-72-0) represents a critical intermediate in this
domain.[1][2][3][4] Structurally derived from vanillin, this molecule serves as a precise scaffold
for introducing the 3-methoxypropoxy moti—a pharmacophore famously associated with
proton pump inhibitors (PPIs) like Rabeprazole, as well as various kinase inhibitors and liquid
crystal mesogens.[1][2][3][4]

This guide provides a rigorous analysis of its nomenclature, synthetic pathways, quality control
parameters, and application logic, designed for scientists requiring actionable technical data.

Structural Identity & Nomenclature
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Precise nomenclature is the first line of defense against costly experimental errors, particularly
given the existence of regioisomers derived from isovanillin.[2][4]

Attribute Specification
IUPAC Name 3-Methoxy-4-(3-methoxypropoxy)benzaldehyde
CAS Number 946670-72-0

Molecular Formula

Molecular Weight 224.25 g/mol

SMILES COCCCOC1=C(C=C(C=C1)C=0)0C

4-Methoxy-3-(3-methoxypropoxy)benzaldehyde
Kev | (Risk) (CAS 172900-75-3).[1][2][3][4] Differentiation:
ey Isomer (Ris
Y This impurity arises if isovanillin is used as the

starting material.[1][2][4]

Structural Decomposition
The molecule is built upon a benzaldehyde core.[1][2][4][5]

e C1 (Aldehyde): The principal functional group, serving as the reactive handle for downstream
condensation (e.g., Knoevenagel, reductive amination).[1][2][4]

e C3 (Methoxy): Inherited from the vanillin scaffold, providing electron-donating character.[1][2]

[4]

o C4 (3-Methoxypropoxy): The critical side chain.[1][2][4] This ether linkage increases
lipophilicity (

) while maintaining hydrogen bond acceptance capacity via the terminal oxygen, optimizing
ADME properties.[2][4]

Synthetic Pathway & Mechanistic Insight

The synthesis of 3-Methoxy-4-(3-methoxypropoxy)benzaldehyde is a classic example of
Williamson Ether Synthesis, yet industrial scalability requires specific optimization to minimize
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side reactions (Cannizzaro disproportionation) and maximize yield.[1][2][3][4]

Core Reaction

Reagents: Vanillin (4-hydroxy-3-methoxybenzaldehyde) + 1-Chloro-3-methoxypropane.[1][2][3]
[4] Catalyst: Potassium Carbonate (

) or Sodium Hydroxide (NaOH).[1][2][4] Promoter: Potassium lodide (KI) or
Tetrabutylammonium bromide (TBAB) for Phase Transfer Catalysis (PTC).[1][2][4]

— Base (K2CO3) SN2 Substitution 3-Methoxy-4-(3-methoxypropoxy)
Vanillin DME. 80°C benzaldehyde

(Starting Material) M ///«—V (Target API Intermediate)
Transition State
+ KI (Finkelstein) (Phenoxide Anion)

1-Chloro-3-methoxypropane / KCl / NaCl

(Alkylating Agent) (Salt Waste)

Click to download full resolution via product page

Figure 1: Mechanistic flow of the O-alkylation of Vanillin. The use of Kl facilitates the in-situ
generation of the more reactive iodide species.[1][2][3][4]

Process Criticality (Why this route?)

o Regioselectivity: Vanillin possesses a phenolic hydroxyl at C4 and an aldehyde at C1.[1][2][4]
The phenolic -OH is significantly more acidic (

) than the aldehyde

-protons (not enolizable in this system) or the aromatic ring protons.[1][2][3][4] This
guarantees exclusive O-alkylation at C4 without protecting groups.[1][2][3][4]

e Solvent Choice: Polar aprotic solvents (DMF, DMSO, or Acetonitrile) are strictly required to
solvate the cation (

) and leave the phenoxide anion "naked" and reactive for the

attack [1].[2][4]

Application in Drug Development

© 2026 BenchChem. All rights reserved. 3/9 Tech Support


https://accelachem.com/cn/productview_goodsid_120749_goodscode_SY108584.html
https://www.smolecule.com/products/s1902422
https://fsbi-db.de/single.php?id=2861
https://prepchem.com/4-hydroxy-3-methoxy-benzaldehyde/
https://accelachem.com/cn/productview_goodsid_120749_goodscode_SY108584.html
https://www.smolecule.com/products/s1902422
https://fsbi-db.de/single.php?id=2861
https://prepchem.com/4-hydroxy-3-methoxy-benzaldehyde/
https://accelachem.com/cn/productview_goodsid_120749_goodscode_SY108584.html
https://www.smolecule.com/products/s1902422
https://prepchem.com/4-hydroxy-3-methoxy-benzaldehyde/
https://accelachem.com/cn/productview_goodsid_120749_goodscode_SY108584.html
https://www.smolecule.com/products/s1902422
https://prepchem.com/4-hydroxy-3-methoxy-benzaldehyde/
https://www.benchchem.com/product/b1591400/docs?utm_src=pdf-body-img#technical-guide-3-methoxy-4-3-methoxypropoxy-benzaldehyde
https://accelachem.com/cn/productview_goodsid_120749_goodscode_SY108584.html
https://www.smolecule.com/products/s1902422
https://fsbi-db.de/single.php?id=2861
https://prepchem.com/4-hydroxy-3-methoxy-benzaldehyde/
https://accelachem.com/cn/productview_goodsid_120749_goodscode_SY108584.html
https://www.smolecule.com/products/s1902422
https://prepchem.com/4-hydroxy-3-methoxy-benzaldehyde/
https://accelachem.com/cn/productview_goodsid_120749_goodscode_SY108584.html
https://www.smolecule.com/products/s1902422
https://fsbi-db.de/single.php?id=2861
https://prepchem.com/4-hydroxy-3-methoxy-benzaldehyde/
https://accelachem.com/cn/productview_goodsid_120749_goodscode_SY108584.html
https://www.smolecule.com/products/s1902422
https://fsbi-db.de/single.php?id=2861
https://prepchem.com/4-hydroxy-3-methoxy-benzaldehyde/
https://www.smolecule.com/products/s1902422
https://prepchem.com/4-hydroxy-3-methoxy-benzaldehyde/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1591400?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

While often overshadowed by the final API, this aldehyde is a High-Value Intermediate (HVI).[1]
[21[3][4]

A. The "Rabeprazole-Like" Pharmacophore

The 3-methoxypropoxy tail is a validated motif in medicinal chemistry, most notably in the
proton pump inhibitor Rabeprazole.[1][2][3][4]

e Mechanism:[1][2][6] The ether chain improves solubility in low pH environments (gastric acid)
compared to purely alkyl chains (like in Lansoprazole).[2][4]

o Usage: Drug developers use 3-Methoxy-4-(3-methoxypropoxy)benzaldehyde to introduce
this specific tail into new scaffolds via the aldehyde handle.[1][2][3][4]

B. Impurity Profiling (The "Regio-Isomer" Trap)

In the synthesis of Rabeprazole or similar alkoxy-benzimidazoles, the purity of the starting
material is paramount.[1][2][4]

e The Risk: If the starting material contains Isovanillin, the resulting product will be the 3-
alkoxy-4-methoxy isomer.[1][2][3][4]

o Consequence: This isomer has distinct biological activity and retention times.[1][2][4] This
aldehyde serves as a Reference Standard to prove the absence of the wrong isomer in final
drug batches.[1][2][4]

Experimental Protocol: Synthesis & Purification

Standard Operating Procedure (SOP) for Lab-Scale Synthesis (10g Scale)

Objective: Synthesize high-purity (>98%) target aldehyde.

Materials
e Vanillin: 10.0 g (65.7 mmol[1][2][3][4]

e 1-Chloro-3-methoxypropane: 8.6 g (79.0 mmol)[1][2][3][4]

o Potassium Carbonate (
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): 13.6 g (98.5 mmol)[1][2][3][4]

o Potassium lodide (Kl): 0.5 g (catalytic)[1][2][3][4]

* DMF (Dimethylformamide): 50 mL[1][2][3][4]

Step-by-Step Methodology

 Activation: In a 250 mL round-bottom flask equipped with a magnetic stirrer and reflux
condenser, dissolve Vanillin (10g) in DMF (50 mL). Add

(13.69).[1][2][4]

o Deprotonation: Stir the suspension at room temperature for 30 minutes. The color may shift
to bright yellow/orange due to phenoxide formation.[1][2][4]

o Alkylation: Add 1-Chloro-3-methoxypropane and the catalytic KI.
e Reaction: Heat the mixture to 80°C for 4-6 hours.
o Validation: Monitor via TLC (Mobile Phase: Hexane/EtOAc 7:3). Vanillin (

) should disappear; Product (

) appears.

e Quenching: Cool to room temperature. Pour the reaction mixture into ice-cold water (200
mL). The product may precipitate as a solid or oil.[1][2][4]

» Extraction: Extract with Ethyl Acetate (

mL). Wash the combined organic layer with 1M NaOH (to remove unreacted Vanillin) and
then Brine.[1][2][4]

« Isolation: Dry over anhydrous

, filter, and concentrate under reduced pressure.

 Purification: Recrystallize from Hexane/Ethanol or purify via silica gel column
chromatography if necessary.
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Critical Quality Attributes (CQAs) & Analytics

For pharmaceutical applications, the following specifications are mandatory.

Test Method Acceptance Criteria

White to pale yellow crystalline

Appearance Visual ] i
solid or oil
9.85 (s, 1H, -CHO);

o -NMR (DMSO-
Identification 3.84 (s, 3H, -OCH3); Multiplets
) at 2.0, 3.5, 4.1 ppm (Propy!l

chain)

Assay HPLC (UV @ 254nm)

Loss on Drying Gravimetric

Regioisomer HPLC (ICH Q3A limit)

Analytical Logic: HPLC Method

To separate the target from the isovanillin derivative, use a C18 column with a gradient elution.

[21[4]
e Column: Agilent Zorbax Eclipse Plus C18 (150mm x 4.6mm, 3.5

m).[1][2][4]

o Mobile Phase A: 0.1% Formic Acid in Water.[1][2][4]
o Mobile Phase B: Acetonitrile.[1][2][4]
e Gradient: 10% B to 90% B over 20 minutes.

 Differentiation: The target (4-alkoxy) is generally less polar than the isovanillin derivative (3-
alkoxy) due to the shielding of the dipole, resulting in a slightly longer retention time [2].[1][2]

[3]14]
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Figure 2: Analytical impurity profiling logic. The separation of the regioisomer (Imp2) is the
critical system suitability test.[2][3][4]

References
o Williamson Ether Synthesis Optimization: Taber, D. F. (2007).[1][2][4] Organic Chemistry:

Synthesis of Vanillin Derivatives. Organic Chemistry Portal. [Link]

e HPLC Separation of Isomeric Aldehydes: PubChem Compound Summary for CAS 946670-
72-0. National Center for Biotechnology Information (2024).[1][2][4] [Link][1][2][3][4]

e Rabeprazole Structure & Pharmacophore: DrugBank Online.[1][2][4] Rabeprazole:
Pharmacology and Structure. [Link][1][2][3]

» Vanillin Alkylation Protocols: ScienceDirect. Synthesis of alkoxybenzaldehydes via phase
transfer catalysis. [Link][1][2][3][4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Sources

1. 1123515-36-5,5-Bromo-N-(4-methyl-3-nitrophenyl)pyrimidin-2-amine-
AccelaChem|AccelaChemBio|Accela design, synthesis, manufacture and market advanced
R&D chemicals;FRzRH% (L) BFRAF] [accelachem.com]

e 2. Buy 3-Methoxy-4-(3-methoxypropoxy)benzaldehyde | 946670-72-0 [smolecule.com]
e 3. Welcome to FlavorDB [fsbi-db.de]

e 4. prepchem.com [prepchem.com]

e 5. chemimpex.com [chemimpex.com]

e 6. medchemexpress.com [medchemexpress.com]

o To cite this document: BenchChem. [Technical Guide: 3-Methoxy-4-(3-
methoxypropoxy)benzaldehyde]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1591400/docs#technical-guide-3-methoxy-4-3-
methoxypropoxy-benzaldehyde]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BENBHE Foundational & Exploratory

Check Availability & Pricing

Contact our Ph.D. Support Team for a compatibility check
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